molecular formula C10H12O3 B012472 Methyl 3-methoxy-5-methylbenzoate CAS No. 108593-44-8

Methyl 3-methoxy-5-methylbenzoate

Cat. No. B012472
CAS RN: 108593-44-8
M. Wt: 180.2 g/mol
InChI Key: QPZNMWJDXUEMOJ-UHFFFAOYSA-N
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Description

Methyl 3-methoxy-5-methylbenzoate (MMMB) is an organic compound found in nature and used in various scientific and industrial applications. It is a mono-substituted benzoic acid ester with a distinct odor and is used as a flavor enhancer, fragrance ingredient, and preservative in foods and beverages. MMMB is also used in the synthesis of biologically active compounds, such as drugs and pesticides, as well as in the production of polymers, plastics, and other materials. In addition, MMMB has been studied for its potential therapeutic applications, including anti-inflammatory, anti-cancer, and anti-microbial activities.

properties

IUPAC Name

methyl 3-methoxy-5-methylbenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12O3/c1-7-4-8(10(11)13-3)6-9(5-7)12-2/h4-6H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPZNMWJDXUEMOJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)OC)C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70550749
Record name Methyl 3-methoxy-5-methylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3-methoxy-5-methylbenzoate

CAS RN

108593-44-8
Record name Methyl 3-methoxy-5-methylbenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70550749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

To acetone (180 mL) were added 3-hydroxy-5-methylbenzoic acid (9 g, 59.16 mmol), potassium carbonate (33 g, 237 mmol) and methyl iodide (37.2 mL, 591.6 mmol). For O-methylation, the resulting mixture was heated at 65° C. for 12 hours in the presence of a catalytic amount of dimethylaminopyridine. After vacuum distillation of the acetone, the concentrate was treated in water (300 mL) and dichloromethane (450 mL). The organic layer was dried over anhydrous magnesium sulfate and subjected to distillation. Column chromatography (silica gel, ethyl acetate-hexane 1:12 v/v) with the residue produced the title compound as a colorless liquid (9.98 g, 93.5%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
9 g
Type
reactant
Reaction Step Two
Quantity
33 g
Type
reactant
Reaction Step Two
Quantity
37.2 mL
Type
reactant
Reaction Step Two
Quantity
180 mL
Type
reactant
Reaction Step Two
Yield
93.5%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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